Cas no 1427359-47-4 (5-oxa-2-azaspiro[3.5]nonane;oxalic acid)

5-Oxa-2-azaspiro[3.5]nonane is a heterocyclic spiro compound featuring both oxygen and nitrogen atoms within its unique bridged ring structure. This scaffold is valued in medicinal chemistry for its conformational rigidity and ability to modulate physicochemical properties, making it a versatile intermediate for drug discovery. When combined with oxalic acid, the resulting salt or co-crystal form can enhance stability, solubility, or crystallinity—critical factors in pharmaceutical formulation. Oxalic acid's dicarboxylic nature facilitates salt formation, improving handling and bioavailability. The spirocyclic core's three-dimensionality often contributes to improved target selectivity, while the oxa-aza framework offers synthetic flexibility for further derivatization. This combination is particularly useful in developing CNS-active compounds or constrained peptidomimetics.

5-oxa-2-azaspiro[3.5]nonane;oxalic acid structure

1427359-47-4 structure

Product Name:5-oxa-2-azaspiro[3.5]nonane;oxalic acid

CAS No:1427359-47-4

MF:C₉H₁₅NO₅

MW:217.219103097916

MDL:MFCD20926175

CID:1065601

PubChem ID:71303814

Update Time:2025-07-02

5-oxa-2-azaspiro[3.5]nonane;oxalic acid Chemical and Physical Properties

Names and Identifiers

- 5-Oxa-2-azaspiro[3.5]nonane oxalate
- 5-oxa-2-azaspiro[3.5]nonane,oxalic acid
- 5-Oxa-2-azaspiro[3.5]nonane
- 5-oxa-2-azaspiro[3.5]nonane;oxalic acid
- SCHEMBL21590707
- MFCD20926175
- 5-Oxa-2-aza-spiro[3.5]nonane oxalate
- CS-0050418
- A885133
- PB15489
- CHC35947
- AKOS016015793
- DS-5294
- 9-oxa-2-azaspiro[3.5]nonane; oxalic acid
- 1427359-47-4
- 5-Oxa-2-azaspiro[3.5]nonaneoxalate
- MDL： MFCD20926175
- Inchi： 1S/C7H13NO.C2H2O4/c1-2-4-9-7(3-1)5-8-6-7;3-1(4)2(5)6/h8H,1-6H2;(H,3,4)(H,5,6)
- InChI Key： YCPQYPIJYODIKC-UHFFFAOYSA-N
- SMILES： O1CCCCC21CNC2.OC(C(=O)O)=O

Computed Properties

Exact Mass: 217.09502258g/mol
Monoisotopic Mass: 217.09502258g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 181
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 95.9Å²

5-oxa-2-azaspiro[3.5]nonane;oxalic acid Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P261-P280-P305+P351+P338
Storage Condition：Inert atmosphere,Room Temperature(BD224696)

5-oxa-2-azaspiro[3.5]nonane;oxalic acid Pricemore >>

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Ambeed	A503663-250mg	5-Oxa-2-azaspiro[3.5]nonane oxalate	1427359-47-4	95%	250mg	$221.0	2024-04-23
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TRC	E589558-10mg	5-oxa-2-azaspiro[3.5]nonane oxalate	1427359-47-4		10mg	$ 95.00	2022-06-05
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